Cas no 2168906-41-8 (1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylpropan-1-one)

• Product Name: 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylpropan-1-one
• CAS No: 2168906-41-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5879329
• PubChem ID: 165506570
• Update Time: 2024-01-01

1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylpropan-1-one
• 2168906-41-8
• 1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one
• EN300-1269097

• Inchi： 1S/C8H11NO2S/c1-3-6(11)8-9-5(2)7(4-10)12-8/h10H,3-4H2,1-2H3
• InChI Key： BFSBWEKMXHVJDF-UHFFFAOYSA-N
• SMILES： S1C(C(CC)=O)=NC(C)=C1CO

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų